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Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B15569261

Get Quote

Researchers, scientists, and drug development professionals require immediate and precise

safety information when handling potent compounds like 15(S)-Latanoprost. This guide

provides essential procedural and logistical information, including personal protective

equipment (PPE) recommendations, handling protocols, and disposal plans to ensure a safe

laboratory environment.

15(S)-Latanoprost, an isomer of the prostaglandin F2α analogue Latanoprost, presents

several key hazards that necessitate careful handling.[1][2] It is suspected of damaging fertility

or the unborn child, causes serious eye irritation, and may lead to drowsiness or dizziness.[1]

[3] Furthermore, solutions of this compound, particularly when prepared with solvents like

methyl acetate, can be highly flammable.[1][3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory at all times when handling 15(S)-Latanoprost to minimize

exposure risk. The selection of PPE should be based on a thorough risk assessment of the

specific procedures being performed.
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PPE Category Item Specifications & Rationale

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be removed

immediately after handling the

compound and the inner glove

after completing the work

session. This minimizes the

risk of skin contact and cross-

contamination.[4]

Eye & Face Protection Safety Goggles & Face Shield

Chemical safety goggles are

required to protect against

splashes.[5][6] A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing.[7]

Body Protection Disposable Gown

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs is required to protect the

skin and clothing from

contamination.[4]

Respiratory Protection NIOSH-approved Respirator

A respirator (e.g., N95 or

higher) is necessary if there is

a risk of inhaling aerosols or

fine particles, particularly when

handling the solid form outside

of a chemical fume hood.[1] All

respirator use must comply

with a formal respiratory

protection program.

Experimental Protocols: Safe Handling and Disposal
Handling Protocol:
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Preparation:

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.

[1]

Verify that a chemical spill kit and an emergency eyewash station are readily accessible.

[1]

Don all required PPE as specified in the table above before handling the compound.[1]

Weighing (Solid Form):

Handle the solid compound exclusively within a chemical fume hood or a similar ventilated

enclosure to prevent inhalation of airborne particles.[1]

Employ anti-static techniques to prevent the dispersal of the powder.

Dissolving:

Slowly add the solvent to the weighed 15(S)-Latanoprost to avoid splashing.[1]

If the solvent is flammable (e.g., methyl acetate), ensure there are no ignition sources

nearby and take precautions against static discharge.[3]

Post-Use:

Securely cap all containers immediately after use.[1]

Thoroughly decontaminate the work area with an appropriate cleaning agent.[1]

Remove and dispose of PPE as described in the disposal protocol.

Disposal Plan:

Proper disposal of 15(S)-Latanoprost and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Contaminated Materials:
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All disposable items that have come into contact with 15(S)-Latanoprost, such as gloves,

gowns, pipette tips, and absorbent pads, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.[1]

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.[1]

The rinsate must be collected and disposed of as hazardous waste.[1]

Unused Compound:

Dispose of any unused 15(S)-Latanoprost as hazardous chemical waste in accordance

with local, regional, and national regulations.[3] Do not pour it down the drain.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 15(S)-Latanoprost.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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